molecular formula C16H23NO2 B010533 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine CAS No. 19832-48-5

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine

Cat. No. B010533
CAS RN: 19832-48-5
M. Wt: 261.36 g/mol
InChI Key: ZDVKSHKJWZEZDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine, also known as MPAA, is a chemical compound that belongs to the class of azetidine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism Of Action

The mechanism of action of 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine is not fully understood, but it is believed to involve the modulation of certain neurotransmitter systems in the brain. 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has been shown to increase the levels of dopamine and serotonin in the brain, which are known to play a role in mood regulation. 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has also been shown to modulate the activity of certain ion channels, which could contribute to its analgesic and anti-inflammatory effects.

Biochemical And Physiological Effects

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has been shown to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, which could have implications for the treatment of cancer. 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has also been shown to exhibit anti-inflammatory and analgesic effects, which could have applications in the treatment of pain and inflammation. In addition, 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders.

Advantages And Limitations For Lab Experiments

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has several advantages for lab experiments, including its high yield and purity, scalability, and cost-effectiveness. However, 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine. One potential direction is the development of 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine as a new class of antidepressant drugs. Another potential direction is the investigation of 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine for its ability to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine and its potential applications in medicinal chemistry.
In conclusion, 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It exhibits significant anticancer, anti-inflammatory, and analgesic activities and has been investigated for its potential as a new class of antidepressant drugs. 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has several advantages for lab experiments, including its high yield and purity, scalability, and cost-effectiveness. However, further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine involves the reaction of m-methoxyphenylacetic acid with propylamine in the presence of thionyl chloride and triethylamine. The resulting product is then treated with sodium borohydride to obtain 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine in high yield and purity. The synthesis method has been optimized to produce 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine in a scalable and cost-effective manner.

Scientific Research Applications

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anticancer, anti-inflammatory, and analgesic activities. 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has also been investigated for its potential as a new class of antidepressant drugs. In addition, 3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine has been studied for its ability to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders.

properties

CAS RN

19832-48-5

Product Name

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine

Molecular Formula

C16H23NO2

Molecular Weight

261.36 g/mol

IUPAC Name

1-[3-(3-methoxyphenyl)-3-propylazetidin-1-yl]propan-1-one

InChI

InChI=1S/C16H23NO2/c1-4-9-16(11-17(12-16)15(18)5-2)13-7-6-8-14(10-13)19-3/h6-8,10H,4-5,9,11-12H2,1-3H3

InChI Key

ZDVKSHKJWZEZDJ-UHFFFAOYSA-N

SMILES

CCCC1(CN(C1)C(=O)CC)C2=CC(=CC=C2)OC

Canonical SMILES

CCCC1(CN(C1)C(=O)CC)C2=CC(=CC=C2)OC

Other CAS RN

19832-48-5

synonyms

3-(m-Methoxyphenyl)-1-propionyl-3-propylazetidine

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.